Cas no 1437385-43-7 (1-(4-Fluorophenyl)-1H-pyrazolo[3,4-b]pyridin-6(7H)-one)

• Product Name: 1-(4-Fluorophenyl)-1H-pyrazolo[3,4-b]pyridin-6(7H)-one
• CAS No: 1437385-43-7
• MF: C₁₂H₈FN₃O
• MW: 229.209825515747
• CID: 5059118
• Update Time: 2025-06-10

1-(4-Fluorophenyl)-1H-pyrazolo[3,4-b]pyridin-6(7H)-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-Fluorophenyl)-1H-pyrazolo[3,4-b]pyridin-6(7H)-one
• 1-(4-Fluoro-phenyl)-1,7-dihydro-pyrazolo[3,4-b]pyridin-6-one

• Inchi： 1S/C12H8FN3O/c13-9-2-4-10(5-3-9)16-12-8(7-14-16)1-6-11(17)15-12/h1-7H,(H,15,17)
• InChI Key： QZSCSNULIAACKW-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1C2=C(C=CC(N2)=O)C=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 339
• XLogP3: 1.7
• Topological Polar Surface Area: 46.9

Additional information on 1-(4-Fluorophenyl)-1H-pyrazolo[3,4-b]pyridin-6(7H)-one

Comprehensive Overview of 1-(4-Fluorophenyl)-1H-pyrazolo[3,4-b]pyridin-6(7H)-one (CAS No. 1437385-43-7)

The compound 1-(4-Fluorophenyl)-1H-pyrazolo[3,4-b]pyridin-6(7H)-one (CAS No. 1437385-43-7) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential therapeutic applications. This pyrazolo[3,4-b]pyridine derivative features a fluorophenyl substituent, which enhances its binding affinity to biological targets, making it a promising candidate for drug discovery. Researchers are particularly interested in its role as a kinase inhibitor, a class of compounds that are pivotal in treating various diseases, including cancer and inflammatory disorders.

In recent years, the demand for novel small-molecule inhibitors has surged, driven by advancements in precision medicine and personalized therapies. 1-(4-Fluorophenyl)-1H-pyrazolo[3,4-b]pyridin-6(7H)-one aligns with this trend, as its scaffold is frequently explored in the design of targeted therapies. The presence of the fluorine atom in its structure not only improves metabolic stability but also optimizes pharmacokinetic properties, a critical factor in drug development. This compound is often discussed in the context of structure-activity relationship (SAR) studies, where researchers aim to optimize its efficacy and selectivity.

The synthesis of 1-(4-Fluorophenyl)-1H-pyrazolo[3,4-b]pyridin-6(7H)-one involves multi-step organic reactions, including cyclization and functional group transformations. Its CAS number 1437385-43-7 serves as a unique identifier in chemical databases, facilitating global collaboration among scientists. Given the growing interest in AI-driven drug discovery, this compound has also been featured in computational studies, where machine learning models predict its interactions with biological targets. Such innovations underscore the compound's relevance in modern medicinal chemistry.

From a commercial perspective, 1-(4-Fluorophenyl)-1H-pyrazolo[3,4-b]pyridin-6(7H)-one is available through specialized chemical suppliers, catering to academic and industrial laboratories. Its applications extend beyond therapeutics, as it is also used as a chemical probe to study enzymatic pathways. As the scientific community continues to explore its potential, this compound remains a subject of active research, with publications highlighting its utility in high-throughput screening assays and fragment-based drug design.

In conclusion, 1-(4-Fluorophenyl)-1H-pyrazolo[3,4-b]pyridin-6(7H)-one (CAS No. 1437385-43-7) represents a versatile and valuable tool in contemporary drug development. Its structural features and biological activity make it a focal point for researchers aiming to address unmet medical needs. As the field evolves, this compound is likely to play an increasingly prominent role in the discovery of next-generation therapeutics.